Cas no 1665-48-1 (Metaxalone)

Metoxazone is a muscle relaxant used to relax muscles and relieve pain. It is a central muscle relaxant that can block the multi synaptic pathway of the spinal cord. It has sedative effect, anticholinergic and antipyretic analgesic effects< Br>

Metaxalone structure

Product Name:Metaxalone

CAS No:1665-48-1

Molecular Formula:C₁₂H₁₅NO₃

Molecular Weight:221.2524

MDL:MFCD00867700

CID:41758

PubChem ID:15459

Metaxalone Properties

Names and Identifiers

- 5-((3,5-Dimethylphenoxy)methyl)oxazolidin-2-one
- 5-(3,5-xylyloxymethyl)-2-oxazolidone
- Metaxalowe
- Metaxalone
- 5-(3,5-dimethylphenoxymethyl)-2-oxazolidinone
- Metaxalone solution
- 5-[(3,5-dimethylphenoxy)methyl]-1,3-oxazolidin-2-one
- 5-[(3,5-Xylyloxy)methyl]-2-oxazolidinone
- AHR438
- NSC170959
- Metaxalon
- Metazalone
- Metazolone
- 5-[(3,5-Dimethylphenoxy)methyl]oxazolidin-2-one
- Zorane
- AHR-438
- Skelaxi
- SKELAXIN
- cl39,148
- METAXOLONE
- AHR 438
- NSC 170959
- CL 39,148
- Methaxalonum
- Methoxolone
- Metaxalonum [Latin]
- Metassalone [DCIT]
- Metaxalonum [INN-Latin]
- Metaxalonum
- Metaxalona [INN-Spanish]
- Metassalone
- Metaxalona
- 2-Oxazolidinone, 5-[(3,5-dimethylphenoxy)methyl]-
- 5-(3,5-Xyloloxymethyl)oxazolidin-2-one
- Metaxalona [Spanish]
- 2-Oxazolidinone, 5-((3,5-xylyloxy)methyl)-
- 5-[(3,5-Dimethylphenoxy)methyl]-1,
- HMS1922H07
- SpecPlus_000656
- 5-[(3,5-Dimethylphenoxy)methyl]-1,3-oxazolidin-2-one #
- METAXALONE [MI]
- Flexura
- KBioSS_002221
- 2-Oxazolidinone,5-dimethylphenoxy)methyl]-
- SBI-0052859.P002
- 5-{[(3,5-dimethylphenyl)oxy]methyl}-1,3-oxazolidin-2-one
- Metaxalone, United States Pharmacopeia (USP) Reference Standard
- NSC758703
- Tox21_111428
- NSC-170959
- .meta.Zalone
- 1665-48-1
- Spectrum_001741
- SPECTRUM1504229
- CHEMBL1079604
- METAXALONE [INN]
- AKOS009035315
- DB00660
- Spectrum5_001685
- Metaxalonum (INN-Latin)
- SR-05000001978-1
- METAXALONE [USP-RS]
- METAXALONE [USAN]
- Spectrum4_000612
- KBioGR_001164
- metaxalone tablet
- SPBio_000595
- 5-((3,5-Dimethylphenoxy)methyl)-2-oxazolidinone
- HSDB 3236
- Tox21_111428_1
- s3730
- BRD-A94709349-001-03-4
- BRN 0884592
- METAXALONE (USP-RS)
- METAXALONE [MART.]
- DTXSID3023269
- GTPL7609
- FS-3218
- 2-Oxazolidinone, 5-((3,5-dimethylphenoxy)methyl)-
- METAXALONE [VANDF]
- DTXCID103269
- EN300-119839
- NCGC00095116-05
- SCHEMBL34908
- SMR001821638
- MFCD00867700
- 5-(3,5-dimethylphenoxymethyl)-1,3-oxazolidin-2-one
- .meta.Xalone
- HMS2093C22
- BCP28377
- NCGC00095116-02
- Spectrum2_000548
- 1NMA9J598Y
- M2578
- FT-0603568
- METAXALONE [ORANGE BOOK]
- AB00053284_04
- Metaxalonum (Latin)
- CCG-39592
- METAXALONE (MART.)
- WLN: T5MVOTJ D1OR C1 E1
- Skelaxin (TN)
- NS00000535
- Metaxalone, >=98% (HPLC)
- SY052772
- Oprea1_438855
- METAXALONE [WHO-DD]
- KBio2_007357
- KBio2_002221
- 5-[(3,5-Dimethylphenoxy)methyl]-2-oxazolidinone
- 2-Oxazolidinone,5-xylyloxy)methyl]-
- NCGC00095116-01
- KBio1_001696
- A810747
- SR-05000001978
- Z106952910
- Spectrum3_001666
- C07934
- NSC-758703
- Metaxalona (INN-Spanish)
- METAXALONE [USP MONOGRAPH]
- CAS-1665-48-1
- .meta.Xalon
- EINECS 216-777-6
- J-010295
- SR-05000001978-3
- 5-(3,5-dimethylphenoxy)methyl-2-oxazolidinone
- KBio2_004789
- METAXALONE (USP MONOGRAPH)
- METAXALONE [HSDB]
- Metaxalone (USP/INN)
- CHEBI:6797
- BSPBio_003451
- 2-Oxazolidinone, 5-[(3,5-xylyloxy)methyl]-
- Pharmakon1600-01504229
- HY-B0678
- AM20060525
- BRD-A94709349-001-02-6
- KBio3_002671
- 5-((3,5-Dimethylphenoxy)methyl)-1,3-oxazolidin-2-one
- 5-((3,5-Xylyloxy)methyl)-2-oxazolidinone
- DivK1c_006752
- D00773
- NCGC00095116-03
- UNII-1NMA9J598Y
- MLS003106749
- Q6823309
- .meta.Zolone
- Metaxalone [USAN:INN:BAN]
- 5-[(3,5-dimethylphenoxy)methyl]-4,5-dihydro-1,3-oxazol-2-ol
- 5-[(3,5-Dimethylphenoxy)methyl]-1,3-oxazolidin-2-one
- DB-043656
- Metaxolone
- BRD-A94709349-001-08-3
- STL451511
- STL450994
- Skelaxin
- 5-[(3,5-dimethylphenoxy)methyl]oxazolidin-2-one
- METAXALONE
- 5-(3,5-Dimethylphenoxymethyl)-2-oxazolidinone
- +Expand
- MDL： MFCD00867700
- InChIKey： IMWZZHHPURKASS-UHFFFAOYSA-N
- Inchi： 1S/C12H15NO3/c1-8-3-9(2)5-10(4-8)15-7-11-6-13-12(14)16-11/h3-5,11H,6-7H2,1-2H3,(H,13,14)
- SMILES： O1C(N([H])C([H])([H])C1([H])C([H])([H])OC1C([H])=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C=1[H])=O

Computed Properties

Exact Mass: 221.10500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 221.105
Heavy Atom Count: 16
Complexity: 247
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 47.6

Experimental Properties

LogP: 2.11940
PSA: 47.56000
Refractive Index: 1.5200 (estimate)
Boiling Point: 225°C/1.5mmHg(lit.)
Melting Point: 122.0 to 126.0 deg-C
Flash Point: 9 °C
Solubility: DMSO: ≥2mg/mL (warmed to 60 °C)
Color/Form: White solid powder
Solubility: DMSO: ≥2mg/mL (warmed to 60 °C)
Density: 1.1514 (rough estimate)

Metaxalone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA88935-100mg	5-(3,5-dimethylphenoxymethyl)-1,3-oxazolidin-2-one	1665-48-1	98%	100mg	$4.00	2024-04-20
Aaron	AR001XGZ-1g	2-Oxazolidinone, 5-[(3,5-dimethylphenoxy)methyl]-	1665-48-1	98%	1g	$6.00
abcr	AB449555-1 g	Metaxalone, 95%; .	1665-48-1	95%	1g	€78.00	2023-07-18
Ambeed	A718995-100mg	5-((3,5-Dimethylphenoxy)methyl)oxazolidin-2-one	1665-48-1	98%	100mg	$5.0	2024-07-21
Axon Medchem	3815-50 mg	Metaxalone	1665-48-1	100%	50mg	€120.00	2023-07-10
DC Chemicals	DC9563-100 mg	Metaxalone	1665-48-1	>98%	100mg	$200.0	2022-02-28
Enamine	EN300-119839-0.05g	5-[(3,5-dimethylphenoxy)methyl]-1,3-oxazolidin-2-one	1665-48-1	95%	0.05g	$413.0	2023-04-29
eNovation Chemicals LLC	D505717-1g	Metaxalone	1665-48-1	97%	1g	$200	2022-10-16
Fluorochem	079268-250mg	5-((3,5-Dimethylphenoxy)methyl)oxazolidin-2-one	1665-48-1	95%	250mg	￡23.00	2022-03-01
MedChemExpress	HY-B0678-10mM*1mLinDMSO	Metaxalone	1665-48-1	98.70%	10mM*1mLinDMSO	￥605	2023-07-26

Metaxalone Suppliers

Hubei Xingcheng Biotechnology Co., Ltd

Audited Supplier

(CAS:1665-48-1)

MR./MRS.:MAO QUAN

Phone:19171210221

Email:3371991952@QQ.COM

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1665-48-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:1665-48-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:1665-48-1)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

Metaxalone Related Literature

1. Metastable crystalline phase formation in deep eutectic systems revealed by simultaneous synchrotron XRD and DSC

Charlie L. Hall,Jason Potticary,Victoria Hamilton,Simon Gaisford,Asma Buanz,Simon R. Hall Chem. Commun. 2020 56 10726
2. Visible light photocatalysis in the late-stage functionalization of pharmaceutically relevant compounds

Rolando Cannalire,Sveva Pelliccia,Luca Sancineto,Ettore Novellino,Gian Cesare Tron,Mariateresa Giustiniano Chem. Soc. Rev. 2021 50 766
3. Chirality-dependent supramolecular synthons based on the 1,3-oxazolidin-2-one framework: chiral drugs mephenoxalone, metaxalone and 114 other examples

Alexander A. Bredikhin,Zemfira A. Bredikhina,Aidar T. Gubaidullin CrystEngComm 2020 22 7252
4. Carbon isotope labeling of carbamates by late-stage [11C], [13C] and [14C]carbon dioxide incorporation

Antonio Del Vecchio,Alex Talbot,Fabien Caillé,Arnaud Chevalier,Antoine Sallustrau,Olivier Loreau,Gianluca Destro,Frédéric Taran,Davide Audisio Chem. Commun. 2020 56 11677
5. Polymorphs and isostructural cocrystals of dexamethasone: towards the improvement of aqueous solubility

Richu Bagya Varsa S,Palash Sanphui,Vladimir Chernyshev CrystEngComm 2022 24 6045
6. Contaminants of emerging concern in fresh leachate from landfills in the conterminous United States

Jason R. Masoner,Dana W. Kolpin,Edward T. Furlong,Isabelle M. Cozzarelli,James L. Gray,Eric A. Schwab Environ. Sci.: Processes Impacts 2014 16 2335
7. Landfill leachate contributes per-/poly-fluoroalkyl substances (PFAS) and pharmaceuticals to municipal wastewater

Jason R. Masoner,Dana W. Kolpin,Isabelle M. Cozzarelli,Kelly L. Smalling,Stephanie C. Bolyard,Jennifer A. Field,Edward T. Furlong,James L. Gray,Duncan Lozinski,Debra Reinhart,Alix Rodowa,Paul M. Bradley Environ. Sci.: Water Res. Technol. 2020 6 1300
8. Pharmaceutical cocrystals: along the path to improved medicines

Naga K. Duggirala,Miranda L. Perry,?rn Almarsson,Michael J. Zaworotko Chem. Commun. 2016 52 640
9. Isostructural cocrystals of metaxalone with improved dissolution characteristics

Sunil Kumar Gohel,Vasanthi Palanisamy,Palash Sanphui,Muthuramalingam Prakash,Girij Pal Singh,Vladimir Chernyshev RSC Adv. 2021 11 30689
10. Emerging investigators series: occurrence and fate of emerging organic contaminants in wastewater treatment plants with an enhanced nitrification step

Yue Xing,Yaochun Yu,Yujie Men Environ. Sci.: Water Res. Technol. 2018 4 1412

1665-48-1 (Metaxalone) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1665-48-1)Metaxalone

Purity:99%/99%/99%

Quantity:25g/100g/500g

Price($):183.0/220.0/734.0